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Compound of Interest

Compound Name: Chlorine nitrate

Cat. No.: B078553 Get Quote

Hazard Analysis and Safety Protocols for Chlorine
Nitrate
Disclaimer: This document is intended for informational and educational purposes for trained

research professionals. It is not a protocol for the synthesis of chlorine nitrate. Chlorine
nitrate (ClONO₂) is a highly reactive and explosive compound that poses significant safety

risks. Its synthesis and handling should only be attempted by experienced chemists in a

controlled laboratory environment with extensive safety measures in place.

Introduction
Chlorine nitrate is an inorganic compound that plays a significant role in atmospheric

chemistry, particularly in the stratosphere.[1] It acts as a crucial reservoir species for both

reactive chlorine and nitrogen, influencing ozone depletion cycles. In a laboratory setting, it is a

powerful oxidizing and nitrating agent. However, its utility is overshadowed by its extreme

instability and hazardous nature. It reacts explosively with a wide range of substances,

including metals, alcohols, ethers, and most organic materials.[1][2] Upon heating, it

decomposes and emits toxic fumes of chlorine (Cl₂) and nitrogen oxides (NOₓ).[1]

General Principles of Formation
From a theoretical standpoint, chlorine nitrate can be formed through several reactions. One

common method described in the literature involves the reaction of dichlorine monoxide (Cl₂O)

with dinitrogen pentoxide (N₂O₅) at low temperatures (0 °C).[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b078553?utm_src=pdf-interest
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorine_nitrate
https://en.wikipedia.org/wiki/Chlorine_nitrate
https://www.wikiwand.com/en/articles/Chlorine_nitrate
https://en.wikipedia.org/wiki/Chlorine_nitrate
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorine_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cl₂O + N₂O₅ → 2 ClONO₂

Another pathway involves the reaction of chlorine monofluoride (ClF) with nitric acid (HNO₃).[1]

ClF + HNO₃ → HF + ClONO₂

These reactions involve highly toxic, corrosive, and unstable precursors, compounding the

overall risk. The product, chlorine nitrate, is itself highly unstable and prone to explosive

decomposition.

Hazard Identification and Risk Assessment
A thorough risk assessment is mandatory before any work involving chlorine nitrate or its

precursors is considered. The primary hazards include:

Explosion Hazard: Chlorine nitrate is shock-sensitive and can decompose explosively,

especially in the presence of impurities, organic materials, or upon heating.[1][2]

High Reactivity: As a strong oxidizer, it reacts violently with reducing agents, metals, metal

chlorides, and organic compounds.[1][3]

Toxicity: Chlorine nitrate is toxic.[1] Upon decomposition or reaction, it releases highly toxic

and corrosive gases like chlorine and nitrogen oxides.[1] Inhalation of these gases can

cause severe respiratory damage and can be fatal.[4][5]

Corrosivity: The compound and its decomposition products are highly corrosive to skin, eyes,

and respiratory tissues.[5]

Safety Data and Properties
The following table summarizes key quantitative data for chlorine nitrate for hazard

assessment.
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Property Value Source / Notes

Chemical Formula ClNO₃ [1]

Molar Mass 97.46 g/mol [1]

Appearance Yellowish liquid or gas

Melting Point -101 °C [1]

Density 1.65 g/cm³ [1]

NFPA 704 Rating
Health (3): Can cause serious

or permanent injury.
[1]

Flammability (0): Will not burn. [1]

Instability (2): Readily

undergoes violent chemical

change.

[1]

Special (OX): Oxidizer. [1]

GHS Pictograms Corrosive, Toxic [1]

GHS Signal Word Danger [1]

Experimental Safety Protocols
Due to the extreme hazards, detailed step-by-step protocols are not provided. Instead, the

following outlines the minimum mandatory safety framework required to handle such materials.

1. Engineering Controls:

Fume Hood: All work must be conducted in a certified, corrosion-resistant chemical fume

hood with a high flow rate.[6]

Blast Shield: A sturdy, anchored blast shield must be used at all times between the apparatus

and the researcher.

Inert Atmosphere: Reactions should be conducted under an inert atmosphere (e.g., nitrogen

or argon) to prevent contact with atmospheric moisture and other contaminants.
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Ventilation: The laboratory must have robust ventilation, with chlorine and NOₓ gas detectors

and alarms installed.[7]

Isolation: The experiment should be set up in a designated and isolated area of the

laboratory, away from incompatible materials and general traffic.

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[5][6]

Hand Protection: Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or a suitable

laminate) and change them frequently.

Body Protection: A flame-resistant lab coat, chemical-resistant apron, and closed-toe shoes

are required. In some situations, a full-body encapsulating suit may be necessary.[5]

Respiratory Protection: A self-contained breathing apparatus (SCBA) must be readily

available for emergency situations.[5][8] Standard respirators are insufficient for high

concentrations of chlorine or NOₓ gas.

3. Emergency Procedures:

Emergency Plan: A detailed emergency plan must be written and understood by all

personnel in the vicinity. This includes evacuation routes, emergency contacts, and

procedures for spills, fire, and medical emergencies.

Spill Control: Neutralizing agents for both acidic gases and the oxidizing agent should be

available. Do not use combustible materials (like paper towels) for cleanup.

Fire Safety: Use an appropriate fire extinguisher. Do not use water on reactions involving

water-reactive precursors. Note that chlorine nitrate is a strong oxidizer and can intensify

fires.[5]

First Aid: An eyewash station and safety shower must be immediately accessible.[6][9]

Anyone exposed via inhalation must be moved to fresh air immediately and receive urgent

medical attention.[9]
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Visualizations
Logical Workflow for Handling High-Hazard Chemicals
The following diagram illustrates the decision-making and safety-check workflow that must be

followed before and during any experiment involving extremely hazardous substances like

chlorine nitrate.
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Caption: High-Hazard Chemical Handling Workflow.
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Signaling Pathway for Emergency Response to
Chemical Exposure
This diagram shows the critical steps to take in the event of an accidental exposure to a

corrosive and toxic chemical.
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Caption: Emergency Response for Chemical Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Protocol for generating and purifying chlorine nitrate in
a lab setting.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078553#protocol-for-generating-and-purifying-
chlorine-nitrate-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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